Cas no 1353987-14-0 (4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353987-14-0
• MF: C₁₅H₂₇ClN₂O₃
• MW: 318.839483499527
• CID: 2157117
• Update Time: 2025-10-28

4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(2-chloro-N-isopropylacetamido)piperidine-1-carboxylate
• AM94888
• 4-[(2-Chloroacetyl)isopropylamino]piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H27ClN2O3/c1-11(2)18(13(19)10-16)12-6-8-17(9-7-12)14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3
• InChI Key： COQUVGIXHZCCQS-UHFFFAOYSA-N
• SMILES： ClCC(N(C(C)C)C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Topological Polar Surface Area: 49.8

Additional information on 4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353987-14-0)

4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353987-14-0) is a highly specialized organic compound with significant applications in pharmaceutical research and medicinal chemistry. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely utilized in the synthesis of bioactive molecules. The presence of both chloroacetyl and tert-butyl ester functional groups makes it a versatile intermediate for constructing complex drug-like scaffolds.

In recent years, the demand for piperidine-based compounds has surged due to their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in CAS No. 1353987-14-0 for its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. Its structural features align with current trends in fragment-based drug design (FBDD), where small molecules are optimized for high binding affinity and selectivity.

The synthesis of 4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves multi-step organic transformations, including amidation and esterification. Its tert-butyl ester group enhances stability during solid-phase peptide synthesis (SPPS), a technique gaining traction in bioconjugation and proteomics. This compound’s chloroacetyl moiety also enables site-specific modifications, a key requirement for antibody-drug conjugates (ADCs), a rapidly growing field in oncology research.

From an SEO perspective, users frequently search for terms like "piperidine building blocks", "tert-butyl ester applications", and "chloroacetyl derivatives in drug synthesis". These long-tail keywords reflect the compound’s relevance in high-throughput screening (HTS) and lead optimization. Additionally, queries such as "CAS 1353987-14-0 supplier" or "piperidine intermediates for CNS drugs" highlight its commercial and research value.

Beyond pharmaceuticals, CAS No. 1353987-14-0 is explored in agrochemical research for designing pesticide precursors. Its isopropyl-amino group contributes to lipophilicity, a critical factor in membrane permeability studies. With the rise of AI-driven molecular modeling, this compound’s 3D conformation is often analyzed using docking simulations, addressing popular search trends like "computational chemistry for drug design".

In summary, 4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exemplifies the intersection of traditional synthetic chemistry and cutting-edge biomedical applications. Its CAS No. 1353987-14-0 serves as a pivotal reference for researchers navigating structure-activity relationships (SAR) or seeking custom synthesis solutions. As the scientific community prioritizes precision medicine and targeted therapies, this compound’s utility will likely expand, reinforcing its status as a high-value chemical entity.